Cas no 18859-29-5 (Benzonitrile,3-(2-oxopropoxy)-)

• Product Name: Benzonitrile,3-(2-oxopropoxy)-
• CAS No: 18859-29-5
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 172306
• PubChem ID: 309611
• Update Time: 2025-04-19

Benzonitrile,3-(2-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(2-oxopropoxy)-
• 3-(2-OXOPROPOXY)BENZONITRILE
• AB26142
• AC1L7FFP
• AG-E-37412
• CTK4D9852
• NSC211921
• NSC-211921
• SCHEMBL16661979
• 18859-29-5
• DTXSID30309417
• AKOS008903460
• (3,4-dimethylphenyl)hydrazine, hydrochloride

• Inchi： 1S/C10H9NO2/c1-8(12)7-13-10-4-2-3-9(5-10)6-11/h2-5H,7H2,1H3
• InChI Key： YHPUXUWNZOKLJJ-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 300.9°Cat760mmHg
• Flash Point: 130.2°C
• Refractive Index: 1.528
• PSA: 50.09000
• LogP: 1.52608